Cas no 1261622-18-7 (3-Iodo-4-(trifluoromethyl)aniline)

3-Iodo-4-(trifluoromethyl)aniline is a halogenated aniline derivative featuring both an iodine substituent and a trifluoromethyl group on the benzene ring. This compound is valued in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly in cross-coupling reactions such as Suzuki or Sonogashira couplings, where the iodine moiety serves as an effective leaving group. The electron-withdrawing trifluoromethyl group enhances its utility in the development of agrochemicals, pharmaceuticals, and specialty materials. Its well-defined structure and stability under various reaction conditions make it a reliable intermediate for constructing complex molecules. Proper handling is advised due to potential sensitivity to light and moisture.

3-Iodo-4-(trifluoromethyl)aniline structure

1261622-18-7 structure

Product Name:3-Iodo-4-(trifluoromethyl)aniline

CAS No:1261622-18-7

MF:C₇H₅F₃IN

MW:287.02098441124

MDL:MFCD18398111

CID:1103573

PubChem ID:68629367

Update Time:2025-05-27

3-Iodo-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

- 3-Iodo-4-(trifluoromethyl)aniline
- EN300-383778
- Z1269160361
- CS-0133301
- 1261622-18-7
- AS-84002
- MFCD18398111
- SCHEMBL3403582
- PYSOXGITBVGUIG-UHFFFAOYSA-N
- AKOS034038090
- MDL： MFCD18398111
- Inchi： 1S/C7H5F3IN/c8-7(9,10)5-2-1-4(12)3-6(5)11/h1-3H,12H2
- InChI Key： PYSOXGITBVGUIG-UHFFFAOYSA-N
- SMILES： IC1C=C(C=CC=1C(F)(F)F)N

Computed Properties

Exact Mass: 286.94188g/mol
Monoisotopic Mass: 286.94188g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 26Å²

3-Iodo-4-(trifluoromethyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013033535-250mg	3-Iodo-4-(trifluoromethyl)aniline	1261622-18-7	97%	250mg	$504.00	2023-09-03
Alichem	A013033535-500mg	3-Iodo-4-(trifluoromethyl)aniline	1261622-18-7	97%	500mg	$863.90	2023-09-03
Alichem	A013033535-1g	3-Iodo-4-(trifluoromethyl)aniline	1261622-18-7	97%	1g	$1504.90	2023-09-03
abcr	AB542888-250 mg	3-Iodo-4-(trifluoromethyl)aniline, 95%; .	1261622-18-7	95%	250MG	€708.20	2023-04-14
eNovation Chemicals LLC	Y1087760-100mg	3-iodo-4-(trifluoromethyl)aniline	1261622-18-7	95%	100mg	$255	2022-11-01
eNovation Chemicals LLC	Y1087760-250mg	3-iodo-4-(trifluoromethyl)aniline	1261622-18-7	95%	250mg	$375	2022-11-01
eNovation Chemicals LLC	Y1087760-1g	3-iodo-4-(trifluoromethyl)aniline	1261622-18-7	95%	1g	$850	2022-11-01
Enamine	EN300-383778-0.05g	3-iodo-4-(trifluoromethyl)aniline	1261622-18-7	95%	0.05g	$216.0	2023-07-06
Enamine	EN300-383778-0.1g	3-iodo-4-(trifluoromethyl)aniline	1261622-18-7	95%	0.1g	$322.0	2023-07-06
Enamine	EN300-383778-0.25g	3-iodo-4-(trifluoromethyl)aniline	1261622-18-7	95%	0.25g	$459.0	2023-07-06